N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine

• IUPAC Name: N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine
• InChI: InChI=1S/C8H16N2S/c1-2-3-5-9-8-10-6-4-7-11-8/h2-7H2,1H3,(H,9,10)
• InChI Key: VJGAOKNEAWCDSK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NCCCS1
• Molecular Formula: C8H16N2S
• DSSTOX Substance ID: DTXSID50395317
• Molecular Weight: 172.29 g/mol
• CAS No.: 13677-17-3

Description

N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine is a useful research compound. Its molecular formula is C8H16N2S and its molecular weight is 172.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis of Amines

N-tert-Butanesulfinyl imines, though not directly N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine, are used as intermediates in the asymmetric synthesis of amines, highlighting the versatility of sulfur and nitrogen-containing compounds in synthesizing chiral amines and related structures (Ellman, Owens, & Tang, 2002). This work demonstrates the broad utility of such compounds in producing a wide range of enantioenriched amines, which could include derivatives similar to this compound.

Heterodinuclear Complexes

In inorganic chemistry, novel amine-thiolate ligands have been synthesized for the preparation of dinuclear complexes, showcasing the role of nitrogen and sulfur heteroatoms in coordination chemistry (Kersting et al., 1999). Such research could provide foundational knowledge for understanding the coordination behavior of this compound analogs.

Acetylcholinesterase Inhibitors

Thiazolidin-4-one and thiazinan-4-one derivatives have been synthesized as acetylcholinesterase (AChE) inhibitors for potential applications in treating neurodegenerative diseases, indicating the importance of sulfur and nitrogen heterocycles in medicinal chemistry (Neves et al., 2019). This suggests that compounds like this compound could be explored for similar biological activities.

Synthesis of Amides

A study on the direct synthesis of amides from alcohols and amines, releasing molecular hydrogen, underscores the chemical versatility of amine compounds. This methodology, leveraging catalysis without requiring harsh conditions, illustrates the potential for synthesizing a wide array of amide compounds, potentially including derivatives or analogs of this compound (Gunanathan, Ben‐David, & Milstein, 2007).